2-Chlorophenol 2-Chlorophenol 2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7 °C (46 °F). Boiling point 175 °C (347 °F).
Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals.
2-chlorophenol is a monochlorophenol and a 2-halophenol.
2-Chlorophenol or ortho-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the ortho position. It has a medicinal taste and smell, and is a slightly acidic liquid. 2-Chlorophenol is used as a disinfectant agent (L722).
Brand Name: Vulcanchem
CAS No.: 95-57-8
VCID: VC21260698
InChI: InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H
SMILES: C1=CC=C(C(=C1)O)Cl
Molecular Formula: C6H5ClO
C6H5ClO
C6H4ClOH
Molecular Weight: 128.55 g/mol

2-Chlorophenol

CAS No.: 95-57-8

Cat. No.: VC21260698

Molecular Formula: C6H5ClO
C6H5ClO
C6H4ClOH

Molecular Weight: 128.55 g/mol

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2-Chlorophenol - 95-57-8

Specification

Description 2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7 °C (46 °F). Boiling point 175 °C (347 °F).
Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals.
2-chlorophenol is a monochlorophenol and a 2-halophenol.
2-Chlorophenol or ortho-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the ortho position. It has a medicinal taste and smell, and is a slightly acidic liquid. 2-Chlorophenol is used as a disinfectant agent (L722).
CAS No. 95-57-8
Molecular Formula C6H5ClO
C6H5ClO
C6H4ClOH
Molecular Weight 128.55 g/mol
IUPAC Name 2-chlorophenol
Standard InChI InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H
Standard InChI Key ISPYQTSUDJAMAB-UHFFFAOYSA-N
Impurities ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/
AS A BY-PRODUCT IN PRODUCTION OF 4-CHLOROPHENOL BY DIRECT CHLORINATION OF PHENOL
The impurities include polychlorinated dibenzo-pdioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated phenoxyphenols, polychlorinated diphenyl ethers, polychlorinated benzenes, and polychlorinated biphenyls. Because the higher chlorinated phenols are produced at higher temperature, the contamination of the higher chlorinated phenols is greater than that of the lower chlorinated phenols. /Chlorophenols/
SMILES C1=CC=C(C(=C1)O)Cl
Canonical SMILES C1=CC=C(C(=C1)O)Cl
Boiling Point 347 to 349 °F at 760 mmHg (NTP, 1992)
174.9 °C at 760 mm Hg
175 °C
Colorform Light amber liquid
Colorless to yellow brown liquid
Flash Point 147 °F (NTP, 1992)
147 °F (NFPA, 2010)
64 °C
64 °C (147 °F) CLOSED CUP
64 °C c.c.
Melting Point 48.2 °F (NTP, 1992)
9.8 °C
MP: 7 °C (ALPHA), 0 °C (BETA), 4.1 °C (GAMMA)
9.3-9.8 °C

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